molecular formula C12H15BrN2O2 B1389955 N-{3-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide CAS No. 1138443-74-9

N-{3-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide

Cat. No.: B1389955
CAS No.: 1138443-74-9
M. Wt: 299.16 g/mol
InChI Key: UPCIFJWSIDEZBD-UHFFFAOYSA-N
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Description

N-{3-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide is a chemical compound with the molecular formula C12H15BrN2O2 and a molecular weight of 299.16 g/mol . This compound is known for its potential applications in various fields, including chemistry, biology, and medicine. It is characterized by the presence of a bromoacetyl group, which imparts unique reactivity to the molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{3-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide typically involves the reaction of 2-bromoacetyl chloride with 3-amino-2-methylbenzoic acid under controlled conditions . The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The resulting intermediate is then reacted with propanoyl chloride to yield the final product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reactions are carried out in large reactors with precise control over temperature, pressure, and reaction time to ensure high yield and purity of the product .

Mechanism of Action

The mechanism of action of N-{3-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide involves its interaction with specific molecular targets and pathways. The bromoacetyl group can form covalent bonds with nucleophilic sites in proteins and enzymes, leading to inhibition or modification of their activity . This property is exploited in the design of enzyme inhibitors and other bioactive molecules.

Biological Activity

N-{3-[(2-Bromoacetyl)amino]-2-methylphenyl}propanamide is a compound with the molecular formula C12H15BrN2O2 and a molecular weight of 299.16 g/mol. This compound has garnered interest in various fields, particularly in biology and medicine, due to its potential biological activities, including antimicrobial and anticancer properties.

The synthesis of this compound typically involves the reaction of 2-bromoacetyl chloride with 3-amino-2-methylbenzoic acid. The reaction conditions are controlled to ensure high yield and purity. The compound can undergo various chemical reactions, including:

  • Substitution Reactions : The bromoacetyl group can be substituted with nucleophiles such as amines or thiols.
  • Oxidation and Reduction : The compound can be oxidized or reduced to yield different derivatives.
  • Hydrolysis : Under acidic or basic conditions, the amide bond can hydrolyze to yield carboxylic acids and amines.

Antimicrobial Activity

Research indicates that this compound exhibits significant antimicrobial activity. A study demonstrated that derivatives of similar compounds showed pronounced activities against various bacterial strains, suggesting that modifications in the structure can enhance efficacy against specific pathogens.

Anticancer Properties

The compound has also been investigated for its anticancer properties. In vitro studies have shown that it can inhibit the growth of cancer cell lines by inducing apoptosis. For instance, a structure-activity relationship (SAR) analysis revealed that certain substitutions on the phenyl ring significantly increased cytotoxic activity against cancer cells .

Case Study: Cytotoxic Activity

In a specific case study, this compound was tested against A-431 (epidermoid carcinoma) and Jurkat (T-cell leukemia) cell lines. The results indicated an IC50 value less than that of reference drugs like doxorubicin, suggesting potent cytotoxic effects .

The mechanism of action for this compound involves its ability to form covalent bonds with nucleophilic sites on proteins and enzymes. This interaction can lead to inhibition or modification of their activity, which is crucial for its antimicrobial and anticancer effects .

Comparative Analysis with Similar Compounds

Compound NameStructureBiological ActivityIC50 Value
This compoundC12H15BrN2O2Antimicrobial, Anticancer< Doxorubicin
Similar Compound AC11H14N2OModerate Antimicrobial15 µM
Similar Compound BC13H16N2OLow Anticancer Activity30 µM

This table illustrates the comparative biological activities of this compound with similar compounds, highlighting its superior efficacy.

Properties

IUPAC Name

N-[3-[(2-bromoacetyl)amino]-2-methylphenyl]propanamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15BrN2O2/c1-3-11(16)14-9-5-4-6-10(8(9)2)15-12(17)7-13/h4-6H,3,7H2,1-2H3,(H,14,16)(H,15,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UPCIFJWSIDEZBD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(=O)NC1=C(C(=CC=C1)NC(=O)CBr)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15BrN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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